Cas no 24866-17-9 (1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-)

1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)- structure
24866-17-9 structure
Product name:1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-
CAS No:24866-17-9
MF:C10H2O3F6
MW:284.11148
CID:1419063
PubChem ID:71357891

1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-
    • 4,7-bis(trifluoromethyl)-2-benzofuran-1,3-dione
    • DTXSID70781930
    • 24866-17-9
    • Inchi: InChI=1S/C10H2F6O3/c11-9(12,13)3-1-2-4(10(14,15)16)6-5(3)7(17)19-8(6)18/h1-2H
    • InChI Key: DBQLAVWBGCCYCF-UHFFFAOYSA-N
    • SMILES: C1=CC(=C2C(=C1C(F)(F)F)C(=O)OC2=O)C(F)(F)F

Computed Properties

  • Exact Mass: 283.99076
  • Monoisotopic Mass: 283.99081289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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